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Compound of Interest

Compound Name: 3-Methylcytidine methosulfate

Cat. No.: B13751443

Get Quote

Executive Summary
This guide outlines the mandatory handling and disposal protocols for 3-Methylcytidine
methosulfate (m³C).[1] While current Safety Data Sheets (SDS) often classify this substance

as "Not Classified" under GHS standards, the presence of the methosulfate counterion and its

status as a bioactive nucleoside analog necessitates strict adherence to Hazardous Chemical

Waste protocols. Under no circumstances should this compound be disposed of via municipal

drainage or standard refuse streams.[1]

Immediate Action Required:

Segregate: Classify as Non-Halogenated Organic Waste.

Treatment: High-temperature incineration with afterburner and scrubber.[1]

Prohibition: Do NOT mix with strong oxidizers or bleach (potential for toxic gas evolution).[1]

Chemical Profile & Hazard Identification
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Understanding the chemical structure is vital for proper waste stream segregation.[1] The

methosulfate salt form increases solubility but requires specific attention to thermal stability.[1]

Property Specification

Chemical Name 3-Methylcytidine methosulfate

CAS Number 21028-20-6

Formula

Molecular Weight 369.35 g/mol

Physical State Crystalline Solid (typically white to off-white)

Solubility Soluble in Water, DMSO, Methanol

Primary Hazard

Irritant / Bioactive. While often labeled non-

hazardous, methosulfate salts can degrade into

acidic byproducts.[1]

Expert Insight: The "Methosulfate" Factor
Mechanism: The methosulfate anion (

) is the conjugate base of methyl sulfuric acid.[1] While stable at neutral pH, it can hydrolyze
under strongly acidic or basic conditions.[1]

Risk: In the presence of strong oxidizers or heat, there is a theoretical risk of releasing sulfur

oxides (

) or methylating agents. Therefore, never autoclave waste containing this compound;
chemical incineration is the only validated disposal route.[1]

Personal Protective Equipment (PPE) Matrix
This protocol follows the ALARA (As Low As Reasonably Achievable) principle.
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PPE Category Standard Requirement Rationale

Hand Protection
Nitrile Gloves (Min 0.11mm

thickness)

Latex is permeable to many

organic salts.[1] Double-

gloving is recommended for

stock solution preparation.[1]

Eye Protection Chemical Safety Goggles

Standard safety glasses are

insufficient for powders;

goggles prevent airborne

particulate contact with

mucosa.[1]

Respiratory N95 or P100 Mask (for solids)

Required when weighing

>10mg outside a fume hood to

prevent inhalation of bioactive

dust.

Body Defense Lab Coat (Buttoned)
Prevents contamination of

street clothes.

Disposal Decision Logic (Workflow)
The following decision tree dictates the disposal path based on the physical state of the waste.
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Waste Generation: 3-Methylcytidine Methosulfate

Determine Physical State

Solid Waste
(Pure powder, contaminated wipes)

Liquid Waste
(HPLC effluent, stock solutions)

Container: Wide-mouth HDPE Jar
Label: Hazardous Solid Waste

Solvent Composition?

Final Disposal:
High-Temp Incineration

(Licensed Facility)

Non-Halogenated
(Water, MeOH, DMSO)

No Cl, F, Br

Halogenated
(DCM, Chloroform)

Contains Cl, F, Br

Stream A: Organic Non-Halogenated
(Blue/Yellow Tag)

Stream B: Organic Halogenated
(Red Tag)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Methylcytidine methosulfate waste streams.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Powders & Contaminated
Solids)
Applicability: Expired stocks, weighing boats, contaminated gloves, and paper towels.

Containment: Place waste directly into a transparent polyethylene bag (min 2 mil thickness).

Secondary Containment: Transfer the sealed bag into a dedicated HDPE wide-mouth waste

drum.

Labeling: Affix a hazardous waste tag.

Chemical Name: "3-Methylcytidine methosulfate solid waste."[1]

Hazard Checkbox: Toxic / Irritant.[1]

Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Liquid Waste (HPLC Effluents & Stock
Solutions)
Applicability: Dissolved compound in mobile phases (Methanol/Water/Acetonitrile).[1]

Segregation: Determine if the solvent mixture contains halogenated compounds (e.g.,

Chloroform, Dichloromethane).[1][2]

Most common case:[1] Methanol/Water mixtures

Non-Halogenated Stream.[1]

Collection: Pour into a chemically resistant carboy (HDPE or Glass).

Crucial: Leave 10% headspace to allow for thermal expansion.[1]

Deactivation:Do not attempt chemical deactivation (e.g., adding bleach) in the lab.[1] This

can cause unpredictable reactions with the methosulfate moiety.[1]

Disposal: Hand over to Environmental Health & Safety (EHS) for incineration.
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Emergency Response: Spill Management
In the event of a spill, rapid containment prevents environmental contamination.[1]

Spill Incident Assess Volume & State Don PPE:
Gloves, Goggles, Lab Coat Solid or Liquid?

Cover with wet paper towel
(Prevent Dust)Powder

Absorb with Vermiculite
or Chem-Sorb pads

Solution
Clean surface with
Soap & Water (3x) Bag Waste & Report to EHS

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow.

Spill Cleanup Protocol:

Isolate: Evacuate the immediate area (3-meter radius).[1]

Dampen (Solids): If powder is spilled, gently cover with a wet paper towel to prevent

aerosolization.[1] Do NOT dry sweep.[1]

Absorb (Liquids): Use vermiculite or universal absorbent pads.[1]

Decontaminate: Wash the surface three times with a mild detergent solution.[1]

Disposal: All cleanup materials must be treated as Hazardous Solid Waste (Protocol A).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Methylcytidine | C10H15N3O5 | CID 14237477 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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